Cas no 57841-69-7 (n-(2-aminophenyl)-2-chloronicotinamide)

• Product Name: n-(2-aminophenyl)-2-chloronicotinamide
• CAS No: 57841-69-7
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• MDL: MFCD01571358
• CID: 947624
• PubChem ID: 2800551
• Update Time: 2025-11-01

n-(2-aminophenyl)-2-chloronicotinamide Chemical and Physical Properties

Names and Identifiers

• n-(2-aminophenyl)-2-chloronicotinamide
• N-(2-aminophenyl)-2-chloropyridine-3-carboxamide
• AC1MCTAR
• AG-G-04426
• CTK5A7525
• KB-203226
• N-(2-amino-phenyl)-2-chloro-nicotinamide
• OR30040
• MFCD01571358
• AS-63749
• DTXSID90384169
• AKOS027255185
• 57841-69-7

• MDL： MFCD01571358
• Inchi： 1S/C12H10ClN3O/c13-11-8(4-3-7-15-11)12(17)16-10-6-2-1-5-9(10)14/h1-7H,14H2,(H,16,17)
• InChI Key： LCSCTFTVNQPHTC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 247.0514
• Monoisotopic Mass: 247.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01
• LogP: 3.22370

n-(2-aminophenyl)-2-chloronicotinamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on n-(2-aminophenyl)-2-chloronicotinamide

Introduction to N-(2-aminophenyl)-2-chloronicotinamide (CAS No. 57841-69-7)

N-(2-aminophenyl)-2-chloronicotinamide, a compound with the chemical identifier CAS No. 57841-69-7, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structure of N-(2-aminophenyl)-2-chloronicotinamide features a chlorinated nicotinamide core linked to a 2-aminophenyl group. This unique arrangement of functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The presence of both amino and chloro substituents allows for further functionalization, enabling chemists to tailor the molecule for specific biological targets.

In recent years, there has been growing interest in nicotinamide derivatives due to their role in modulating various biological pathways. Nicotinamide, also known as vitamin B3, is a crucial cofactor in cellular metabolism and has been extensively studied for its anti-inflammatory, antioxidant, and neuroprotective properties. The introduction of chloro and amino groups into the nicotinamide framework enhances its pharmacological potential, making it a promising candidate for drug discovery.

One of the most compelling aspects of N-(2-aminophenyl)-2-chloronicotinamide is its potential as a precursor in the development of novel therapeutic agents. Researchers have been exploring its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chloro group on the nicotinamide ring provides a handle for further chemical modifications, allowing for the creation of molecules that can selectively inhibit specific kinases involved in disease pathways.

Recent studies have highlighted the importance of N-(2-aminophenyl)-2-chloronicotinamide in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often dysregulated in various diseases, including cancer and neurodegenerative disorders. By designing molecules that can disrupt these interactions, researchers aim to develop new treatments that can modulate disease progression effectively.

The synthesis of N-(2-aminophenyl)-2-chloronicotinamide involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the reactivity and selectivity of subsequent transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

In addition to its synthetic utility, N-(2-aminophenyl)-2-chloronicotinamide has shown promise in preclinical studies as a lead compound for drug development. Its ability to interact with biological targets suggests that it could be developed into a therapeutic agent with significant clinical benefits. Further research is ongoing to explore its efficacy and safety profile in animal models and eventually in human trials.

The pharmaceutical industry continues to invest heavily in the discovery and development of novel compounds like N-(2-aminophenyl)-2-chloronicotinamide. This investment is driven by the need for new treatments that can address unmet medical needs and improve patient outcomes. The compound's unique structure and biological activity make it an attractive candidate for further investigation.

As our understanding of biological systems advances, so does our ability to design molecules that can interact with specific targets with high precision. N-(2-aminophenyl)-2-chloronicotinamide exemplifies this trend towards rational drug design, where compounds are developed based on detailed knowledge of their target mechanisms and interactions.

In conclusion, N-(2-aminophenyl)-2-chloronicotinamide (CAS No. 57841-69-7) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for chemists and biologists working on innovative drug therapies. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the fight against various diseases.